molecular formula C12H17FN2S B4750633 N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea

N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea

Cat. No. B4750633
M. Wt: 240.34 g/mol
InChI Key: FSHSOJWHJZIGBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea, also known as S-1, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a thiourea derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various research studies.

Mechanism of Action

The mechanism of action of N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in cancer cell growth and proliferation. N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea has been shown to inhibit the activity of various enzymes and proteins that are involved in these pathways, leading to the suppression of cancer cell growth.
Biochemical and Physiological Effects
N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea has been shown to have a wide range of biochemical and physiological effects. Studies have shown that N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea can induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune system. Additionally, N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea in lab experiments is its ability to inhibit cancer cell growth. This makes it a valuable tool for studying various cellular pathways that are involved in cancer development and progression. However, one of the limitations of using N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea in lab experiments is its potential toxicity. Studies have shown that N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea can be toxic to certain cell types, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea. One potential area of research is the development of new drugs that are based on the structure of N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea. Additionally, further research is needed to fully understand the mechanism of action of N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea and its potential applications in the treatment of various diseases. Finally, more studies are needed to evaluate the safety and toxicity of N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea in various cell types and animal models.

Scientific Research Applications

N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea has been studied extensively for its potential applications in scientific research. One of the main areas of research has been its use as a potential drug target for cancer treatment. Studies have shown that N-butyl-N'-(2-fluoro-5-methylphenyl)thiourea has the ability to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.

properties

IUPAC Name

1-butyl-3-(2-fluoro-5-methylphenyl)thiourea
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17FN2S/c1-3-4-7-14-12(16)15-11-8-9(2)5-6-10(11)13/h5-6,8H,3-4,7H2,1-2H3,(H2,14,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSHSOJWHJZIGBR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNC(=S)NC1=C(C=CC(=C1)C)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17FN2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Butyl-3-(2-fluoro-5-methylphenyl)thiourea

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.